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Compound of Interest

Compound Name: Bezisterim

Cat. No.: B1683261 Get Quote

DISCLAIMER: This document provides general guidance on the disposal of Bezisterim (also

known as NE3107 or HE3286). All laboratory personnel must consult their institution's

Environmental Health and Safety (EHS) department for specific protocols and to ensure full

compliance with local, state, and federal regulations.

Bezisterim is an investigational, orally bioavailable small molecule that is currently under

clinical development for neurodegenerative diseases such as Alzheimer's and Parkinson's

disease[1][2][3][4][5]. According to the available Safety Data Sheet (SDS), Bezisterim is not

classified as a hazardous substance or mixture[6]. However, as an investigational drug, all

waste materials containing Bezisterim must be managed with care to ensure the safety of

personnel and the environment.

Personal Protective Equipment (PPE) and Safe Handling
Before beginning any disposal procedure, ensure appropriate personal protective equipment is

worn. Standard laboratory PPE for handling non-hazardous chemical compounds should be

used.

Standard PPE:

Safety glasses or goggles

Lab coat
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Nitrile gloves

Avoid forming dust or aerosols when handling the solid compound[6]. It is recommended to

handle Bezisterim in a well-ventilated area or a chemical fume hood[6]. In case of contact,

follow the first aid measures outlined in the SDS, which include flushing eyes or rinsing skin

with large amounts of water[6].

Waste Segregation and Disposal Pathways
Proper segregation of waste is critical. The appropriate disposal route depends on the form of

the waste (solid, liquid, contaminated labware) and institutional policies.

Step-by-Step Disposal Protocol:

Unused or Expired Solid Bezisterim:

Do not dispose of solid Bezisterim down the drain or in the regular trash.

Collect all unused or expired solid compound in a clearly labeled, sealed waste container.

The label should include "Bezisterim Waste," the chemical formula (C₂₁H₃₀O₃), and the

CAS number (1001100-69-1)[4][6].

Contact your institution's EHS office to arrange for pickup and disposal via incineration

through an approved vendor[7].

Dilute Aqueous Solutions of Bezisterim:

While Bezisterim is not classified as hazardous, aqueous solutions should not be

disposed of down the sink unless explicitly permitted by your EHS department.

Collect dilute aqueous waste in a designated, sealed, and clearly labeled container.

Manage the container as chemical waste for collection by EHS.

Contaminated Labware and Consumables:

Sharps: All contaminated sharps (needles, syringes, scalpels, glass pipettes) must be

placed in a designated sharps container immediately after use.
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Non-Sharps: Disposable items such as gloves, pipette tips, and empty vials that have

come into contact with Bezisterim should be collected in a designated "chemotoxic" or

"biohazard" waste container destined for incineration[7]. This prevents the entry of the

investigational compound into landfills.

Reusable Glassware: Decontaminate reusable glassware by rinsing with a suitable solvent

(e.g., 70% ethanol) to remove any residual compound. Collect the initial rinsate in the

appropriate chemical waste container. After decontamination, the glassware can be

washed using standard laboratory procedures.

Spill Management
In the event of a spill of solid Bezisterim or a solution containing it:

Evacuate and restrict access to the affected area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising

dust.

For liquid spills, absorb the material with a chemical spill pad or other inert absorbent.

Carefully collect the absorbed material and any contaminated debris into a sealed waste

container.

Label the container as "Bezisterim Spill Debris" and arrange for disposal through your EHS

office.

Clean the spill area with a suitable decontamination solution (e.g., 70% ethanol), followed by

soap and water.

Quantitative Data for Bezisterim Disposal
The following table summarizes key quantitative information relevant to the handling and

disposal of Bezisterim.
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Parameter Value Source/Recommendation

Molecular Formula C₂₁H₃₀O₃ [6]

Molecular Weight 330.46 g/mol [4][6]

CAS Number 1001100-69-1 [4][6]

Hazard Classification
Not a hazardous substance or

mixture
[6]

Recommended Storage
4°C, sealed, away from

moisture
[6]

Waste Disposal Route
Incineration via approved

vendor
[7]

Decontamination Solution 70% Ethanol (Recommended) General Laboratory Practice

Experimental Protocols Cited
While specific experimental protocols for the disposal of Bezisterim are not detailed in the

provided search results, the general guidelines for the disposal of non-hazardous

investigational drugs form the basis of the procedures outlined above[7][8][9]. The core

principle is to manage the waste through a licensed disposal vendor to ensure its complete

destruction via incineration, thereby preventing its release into the environment[7].

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Bezisterim waste in a laboratory setting.
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Caption: Workflow for Segregation and Disposal of Bezisterim Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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